Cas no 54997-19-2 (Benzoic acid, 2-[(4-octylphenyl)thio]-)

• Product Name: Benzoic acid, 2-[(4-octylphenyl)thio]-
• CAS No: 54997-19-2
• MF: C₂₁H₂₆O₂S
• MW: 342.494945049286
• CID: 353137
• PubChem ID: 71364375
• Update Time: 2025-04-19

Benzoic acid, 2-[(4-octylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-octylphenyl)thio]-
• 2-(4-octylphenyl)sulfanylbenzoic acid
• DTXSID10787850
• 54997-19-2
• 2-[(4-OCTYLPHENYL)SULFANYL]BENZOIC ACID

• Inchi： 1S/C21H26O2S/c1-2-3-4-5-6-7-10-17-13-15-18(16-14-17)24-20-12-9-8-11-19(20)21(22)23/h8-9,11-16H,2-7,10H2,1H3,(H,22,23)
• InChI Key： JEUUHWSHMNIYEB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)C1C=CC(=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 342.16548
• Monoisotopic Mass: 342.16535124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3